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Compound of Interest

Compound Name: N,N-Dimethyl-o-toluidine

Cat. No.: B046812 Get Quote

An In-depth Technical Guide to the Chemical Properties of N,N-Dimethyl-o-toluidine

This guide provides a comprehensive overview of the chemical and physical properties of N,N-
Dimethyl-o-toluidine, tailored for researchers, scientists, and professionals in drug

development. It includes detailed data, experimental protocols, and visualizations to facilitate a

thorough understanding of this compound.

Compound Identification
N,N-Dimethyl-o-toluidine, also known as N,N,2-Trimethylaniline, is an aromatic organic

compound.[1][2] It is classified as a tertiary amine.[3]
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Identifier Value

IUPAC Name N,N,2-trimethylaniline[4]

Synonyms
2-Methyl-N,N-dimethylaniline, N,N,2-

Trimethylbenzamine, o-Methyldimethylaniline[1]

CAS Number 609-72-3[4]

Molecular Formula C₉H₁₃N[4]

Molecular Weight 135.21 g/mol [4]

InChI
1S/C9H13N/c1-8-6-4-5-7-9(8)10(2)3/h4-7H,1-

3H3

InChIKey JDEJGVSZUIJWBM-UHFFFAOYSA-N

SMILES CN(C)c1ccccc1C

Physicochemical Properties
N,N-Dimethyl-o-toluidine is a clear, colorless liquid with an aromatic odor.[3][4] It is less

dense than water and is insoluble in water, causing it to float.[3][4] The liquid tends to darken

when exposed to air.[3]
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Property Value Reference

Appearance
Clear colorless liquid with an

aromatic odor.
[3][4]

Melting Point -60 °C [5]

Boiling Point 76 °C at 18 mmHg [5]

Density 0.929 g/mL at 25 °C [5]

Flash Point 63 °C (145.4 °F) - closed cup

Refractive Index n20/D 1.525 [5]

Solubility

Insoluble in water.[3][4]

Miscible with alcohol, ether,

and chloroform.

[6]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of N,N-Dimethyl-o-
toluidine.

Spectrum Type Description

Proton NMR
A proton nuclear magnetic resonance spectrum

is available.[7]

13C NMR
The 13C nuclear magnetic resonance chemical

shifts have been reported.[8]

Mass Spectrometry
Mass spectrometry data is available for this

compound.[4]

Experimental Protocols
Synthesis of N,N-Dimethyl-o-toluidine
A common method for the preparation of N,N-Dimethyl-o-toluidine involves the methylation of

o-toluidine.[9]
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Materials:

o-toluidine (15 g)

Methyl iodide (42 g)

Sodium carbonate (16 g)

Water (250 ml)

Sodium hydroxide solution

Ether

Solid potassium hydroxide

Procedure:

A mixture of o-toluidine, methyl iodide, and sodium carbonate in water is heated under reflux

on a water bath for approximately 2 hours, or until methyl iodide no longer condenses.[9]

The solution is then made strongly alkaline with sodium hydroxide solution.[9]

The N,N-dimethyl-o-toluidine is extracted with ether.[9]

The ether extract is dried over solid potassium hydroxide.[9]

The final product is purified by distillation, with N,N-dimethyl-o-toluidine distilling at 175-

185°C (b.p. 183°C).[9] The yield is approximately 80%.[9]
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Synthesis of N,N-Dimethyl-o-toluidine
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Synthesis workflow for N,N-Dimethyl-o-toluidine.
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Analytical Determination in Ethylene Gas
This method outlines the determination of N,N-Dimethyl-o-toluidine in ethylene gas samples

using ion chromatography.[10]

Equipment:

Dionex ICS-3000 Reagent-Free™ Ion Chromatography system or equivalent[10]

IonPac® CS17 column[10]

Photodiode Array Detector (PDA-100) or Variable Wavelength Detector (VWD)[10]

Reagents:

Deionized water (Type I reagent grade)

N,N-dimethyl-o-toluidine standard

Methanesulfonic acid (MSA)

Acetonitrile

Procedure:

Sample Preparation: Ethylene gas is bubbled through a solution of methanesulfonic acid

(MSA) to trap the amine impurities.[10]

Chromatographic Separation: The trapped amines are separated on a CS17 column. The

separation utilizes a short isocratic 4 mM MSA eluent followed by a gradient from 4 to 80 mM

MSA, all in the presence of 9% acetonitrile.[10] The acetonitrile is added to ensure optimal

peak shapes for the hydrophobic amines.[10]

Detection: The separated N,N-dimethyl-o-toluidine is detected by UV absorbance at 210

nm.[10]
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Analytical Workflow for N,N-Dimethyl-o-toluidine
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Analytical workflow for N,N-Dimethyl-o-toluidine determination.

Reactivity and Safety
Reactivity Profile
N,N-Dimethyl-o-toluidine is a combustible material that may burn but does not ignite readily.

[3] It neutralizes acids in exothermic reactions to form salts and water.[3][4] It may be

incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides,

anhydrides, and acid halides.[3][4] In combination with strong reducing agents, such as

hydrides, it can generate flammable hydrogen gas.[3][4]
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Reactivity Profile of N,N-Dimethyl-o-toluidine
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Reactivity profile of N,N-Dimethyl-o-toluidine.

Health and Safety Information
N,N-Dimethyl-o-toluidine is toxic by inhalation, in contact with skin, and if swallowed.[2][5] It is

a skin and strong eye irritant.[1] It may cause damage to organs through prolonged or repeated

exposure and is harmful to aquatic life with long-lasting effects.[2] There is a potential for it to

induce methemoglobinemia.[1]

Hazard Statement Code

Toxic if swallowed, in contact with skin or if

inhaled.
H301 + H311 + H331[2]

May cause damage to organs through

prolonged or repeated exposure.
H373[2]

Harmful to aquatic life with long lasting effects. H412[2]

Combustible liquid. H227[2]
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Precautionary Measures:

Avoid release to the environment.[2]

Wear suitable protective clothing, gloves, and eye/face protection.[5]

In case of accident or if you feel unwell, seek medical advice immediately.[5]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[2]

Applications
N,N-Dimethyl-o-toluidine may be used as a starting reagent for the synthesis of roseoflavin.

The complexing ability of N,N-dimethyl-o-toluidine with iodine has been evaluated, and its

lithiation has been studied.

In a broader context, N,N-dimethyl-toluidine isomers are used as polymerization catalysts for

polyesters, acrylate, and epoxy resins.[11] They also serve as hardeners for dental cement and

in adhesives.[11] Furthermore, they are used as intermediates for photographic chemicals,

industrial glues, artificial fingernail preparations, colorants, and pharmaceuticals.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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